Cas no 27218-44-6 (1H-Pyrazole,4-(3,3-dimethyl-1-triazen-1-yl)-3-(2-thienyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,4-(3,3-dimethyl-1-triazen-1-yl)-3-(2-thienyl)-5-(trifluoromethyl)-
• CAS No: 27218-44-6
• MF: C₁₀H₁₀F₃N₅S
• MW: 289.280109882355
• CID: 268380
• PubChem ID: 279929
• Update Time: 2025-04-19

1H-Pyrazole,4-(3,3-dimethyl-1-triazen-1-yl)-3-(2-thienyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(3,3-dimethyl-1-triazen-1-yl)-3-(2-thienyl)-5-(trifluoromethyl)-
• (4E)-4-(dimethylaminohydrazinylidene)-3-thiophen-2-yl-5-(trifluoromethyl)pyrazole
• 4-(3,3-dimethyl-triaz-1-enyl)-3-thiophen-2-yl-5-trifluoromethyl-1(2)H-pyrazole
• NSC131243
• DTXSID20419170
• 27218-44-6
• NSC-131243

• Inchi： 1S/C10H10F3N5S/c1-18(2)17-15-8-7(6-4-3-5-19-6)14-16-9(8)10(11,12)13/h3-5H,1-2H3,(H,14,16)/b17-15+
• InChI Key： OHBSWBPJBGUEEQ-BMRADRMJSA-N
• SMILES： S1C=CC=C1C1C(=C(C(F)(F)F)NN=1)/N=N/N(C)C

Computed Properties

• Exact Mass: 289.0611
• Monoisotopic Mass: 289.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.49
• Boiling Point: 295.3°Cat760mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.614
• PSA: 53.41
• LogP: 3.71730